Cas no 2171699-16-2 (4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171699-16-2
• MF: C₂₆H₂₂BrClN₂O₅
• MW: 557.820285320282
• CID: 6520955
• PubChem ID: 165811017
• Update Time: 2025-10-12

4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(5-bromo-2-chlorophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171699-16-2
• EN300-1518277

• Inchi： 1S/C26H22BrClN2O5/c27-15-9-10-21(28)23(13-15)29-25(33)22(11-12-24(31)32)30-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22H,11-12,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WKBGPISZYMBDDT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 556.04006g/mol
• Monoisotopic Mass: 556.04006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171699-16-2)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171699-16-2) stands out as a sophisticated compound with significant potential in drug discovery and development. This molecule, characterized by its intricate structure, combines a 5-bromo-2-chlorophenyl moiety with a 9H-fluoren-9-yl protecting group, making it a valuable intermediate in peptide synthesis and medicinal chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in designing novel therapeutic agents.

The compound's unique structure, featuring both carbamoyl and butanoic acid functional groups, allows it to participate in diverse chemical reactions, enabling the creation of complex molecular architectures. Its Fmoc-protected amino group is particularly noteworthy, as it aligns with modern solid-phase peptide synthesis (SPPS) techniques, a hot topic in bioconjugation and protein engineering. With the growing demand for peptide-based drugs and biologics, CAS No. 2171699-16-2 has garnered attention for its role in facilitating efficient and high-yield peptide chain assembly.

Recent advancements in targeted drug delivery and precision medicine have further highlighted the importance of specialized building blocks like 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. Its compatibility with automated synthesizers and its stability under standard reaction conditions make it a preferred choice for researchers exploring cancer therapeutics, neurodegenerative disease treatments, and antibody-drug conjugates (ADCs). These areas are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the bromo and chloro substituents on the phenyl ring offer opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability is crucial for medicinal chemists aiming to optimize drug candidates' pharmacokinetic properties. Additionally, the butanoic acid segment can be leveraged to introduce hydrophilic or charged groups, enhancing a molecule's solubility and bioavailability—a key consideration in modern drug design.

Quality control and analytical characterization of CAS No. 2171699-16-2 are critical for ensuring its utility in high-stakes applications. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods align with the pharmaceutical industry's emphasis on Good Manufacturing Practices (GMP) and regulatory compliance, topics frequently queried by professionals in the field.

In summary, 4-(5-bromo-2-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a pivotal tool in contemporary chemical research. Its multifaceted applications, from peptide synthesis to drug development, underscore its importance in addressing some of the most pressing challenges in healthcare and biotechnology. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will remain at the forefront of discovery and innovation.